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Compound of Interest

Compound Name: (S)-Acenocoumarol

Cat. No.: B564414

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling (S)-Acenocoumarol. The following procedures are
designed to ensure the safe handling and disposal of this potent anticoagulant.

(S)-Acenocoumarol is a coumarin derivative and a vitamin K antagonist. Although a specific
Safety Data Sheet (SDS) for the (S)-enantiomer may not indicate immediate hazards, it is
prudent to handle it with the same precautions as the racemic mixture, Acenocoumarol, which
Is classified as hazardous.[1][2]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment is mandatory when
handling (S)-Acenocoumarol in a laboratory setting.[3][4]

o Gloves: Two pairs of powder-free, chemotherapy-grade nitrile gloves that meet the ASTM
D6978 standard are required. The outer glove should be removed immediately after handling
the compound, and the inner glove should be removed upon leaving the work area.

o Eye Protection: Chemical safety goggles are necessary to protect against splashes or
airborne particles.

o Respiratory Protection: A NIOSH-approved respirator is recommended, especially when
handling the powdered form or when there is a risk of aerosolization.
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o Lab Coat/Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs
should be worn.

» Additional Protection: For extensive handling or in case of a spill, consider using a face
shield, hair covers, and shoe covers.

Operational Handling Plan
Follow these step-by-step procedures for the safe handling of (S)-Acenocoumarol:
o Preparation and Area Designation:

o Conduct all work with (S)-Acenocoumarol in a designated area, such as a chemical fume
hood or a ventilated enclosure, to minimize inhalation exposure.

o Ensure that an emergency eyewash station and safety shower are readily accessible.
o Assemble all necessary equipment and reagents before starting the experiment.

e Handling the Solid Compound:
o (S)-Acenocoumarol is typically a white to tan powder.

o When weighing the solid, use a balance inside a ventilated enclosure to prevent the
dispersal of fine particles.

o Use dedicated spatulas and weighing boats. Clean them thoroughly after use or dispose
of them as hazardous waste.

e Solution Preparation:
o (S)-Acenocoumarol is soluble in organic solvents like DMSO and DMF.
o When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

o If preparing agueous solutions, first dissolve the compound in a minimal amount of an
appropriate organic solvent before diluting with the aqueous buffer. AqQueous solutions are
not recommended for storage for more than one day.
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e Post-Handling Procedures:
o After handling, wipe down the work area with an appropriate cleaning agent.
o Remove and dispose of contaminated PPE in designated hazardous waste containers.
o Wash hands thoroughly with soap and water.

Quantitative Data Summary

The following table summarizes key quantitative data for Acenocoumarol, which should be
considered when handling the (S)-enantiomer.

Property Value Source
Molecular Formula C19H15NO6

Molecular Weight 353.3 g/mol

Appearance White to tan powder

Melting Point 196-199°C

DMSO: 217 mg/mLHeptane:
217 mg/mLXylene: =17

Solubility
mg/mLEthanol: ~0.2
mg/mLDMF: ~10 mg/mL
Oral LD50 (Rat) 513 mg/kg
Oral LD50 (Mouse) 1470 mg/kg
Storage Temperature -20°C for long-term storage

Disposal Plan

Proper disposal of (S)-Acenocoumarol and associated waste is crucial to prevent
environmental contamination and accidental exposure.

e Solid Waste:
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o Collect all unused (S)-Acenocoumarol powder and contaminated disposable materials
(e.g., gloves, weighing paper, pipette tips) in a clearly labeled, sealed hazardous waste
container.

e Liquid Waste:

o Collect all solutions containing (S)-Acenocoumarol in a designated, sealed hazardous
waste container. Do not pour down the drain.

o Decontamination:

o Decontaminate all non-disposable equipment (e.g., glassware, spatulas) that has come
into contact with (S)-Acenocoumarol.

o Waste Disposal:

o Dispose of all hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.

Experimental Workflow and Safety Precautions
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Caption: A diagram illustrating the key stages for the safe handling and disposal of (S)-
Acenocoumarol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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